Cas no 1269052-70-1 ([3-(1H-imidazol-5-yl)phenyl]amine hydrochloride)

• Product Name: [3-(1H-imidazol-5-yl)phenyl]amine hydrochloride
• CAS No: 1269052-70-1
• MF: C₉H₁₀ClN₃
• MW: 195.648800373077
• MDL: MFCD18483534
• CID: 4584772
• PubChem ID: 50944290
• Update Time: 2025-06-27

[3-(1H-imidazol-5-yl)phenyl]amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [3-(1H-imidazol-5-yl)phenyl]amine hydrochloride
• 3-(1H-Imidazol-5-yl)aniline hydrochloride
• [3-(1H-Imidazol-5-yl)phenyl]amine HCl
• 1269052-70-1
• MFCD18483534
• F75222
• CS-0443917
• 3-(1H-imidazol-5-yl)aniline;hydrochloride
• 3-(1H-imidazol-4-yl)aniline hydrochloride

• MDL： MFCD18483534
• Inchi： 1S/C9H9N3.ClH/c10-8-3-1-2-7(4-8)9-5-11-6-12-9;/h1-6H,10H2,(H,11,12);1H
• InChI Key： IFYXKWHSCFOXJN-UHFFFAOYSA-N
• SMILES： NC1=CC=CC(C2NC=NC=2)=C1.[H]Cl

Computed Properties

• Exact Mass: 195.0563250g/mol
• Monoisotopic Mass: 195.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų

[3-(1H-imidazol-5-yl)phenyl]amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on [3-(1H-imidazol-5-yl)phenyl]amine hydrochloride

[3-(1H-imidazol-5-yl)phenyl]amine hydrochloride: An Overview of a Promising Compound in Medicinal Chemistry

[3-(1H-imidazol-5-yl)phenyl]amine hydrochloride (CAS No. 1269052-70-1) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This article aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Synthesis

[3-(1H-imidazol-5-yl)phenyl]amine hydrochloride is characterized by its distinct chemical structure, which includes an imidazole ring and an aniline moiety. The imidazole ring is a five-membered heterocyclic compound with two nitrogen atoms, while the aniline moiety is a primary aromatic amine. The combination of these functional groups imparts unique chemical and biological properties to the compound.

The synthesis of [3-(1H-imidazol-5-yl)phenyl]amine hydrochloride can be achieved through various methods. One common approach involves the reaction of 3-bromoaniline with imidazole in the presence of a suitable base and catalyst. This reaction typically proceeds via a nucleophilic aromatic substitution mechanism, leading to the formation of the desired product. Recent advancements in synthetic chemistry have also explored green and sustainable methods for the synthesis of this compound, such as microwave-assisted synthesis and solvent-free conditions, which offer improved yields and reduced environmental impact.

Biological Activities and Therapeutic Potential

[3-(1H-imidazol-5-yl)phenyl]amine hydrochloride has been extensively studied for its biological activities, particularly in the context of its potential therapeutic applications. One of the most notable properties of this compound is its ability to modulate various biological targets, including enzymes, receptors, and ion channels.

Research has shown that [3-(1H-imidazol-5-yl)phenyl]amine hydrochloride exhibits potent inhibitory activity against certain enzymes involved in disease pathways. For example, it has been reported to inhibit the activity of monoamine oxidase (MAO), an enzyme that plays a crucial role in the metabolism of neurotransmitters such as serotonin and dopamine. This property makes it a potential candidate for the treatment of neurological disorders, including depression and Parkinson's disease.

In addition to its enzymatic inhibition properties, [3-(1H-imidazol-5-yl)phenyl]amine hydrochloride has also been investigated for its effects on receptors. Studies have demonstrated that it can act as an agonist or antagonist at specific receptors, such as serotonin receptors (5-HT receptors). This dual functionality allows it to modulate multiple signaling pathways simultaneously, which could be beneficial in treating complex diseases with multifactorial etiologies.

Clinical Trials and Safety Profile

The therapeutic potential of [3-(1H-imidazol-5-yl)phenyl]amine hydrochloride has led to its evaluation in preclinical and clinical studies. Preclinical studies have shown promising results in animal models of various diseases, including neurodegenerative disorders and psychiatric conditions. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and exhibits a favorable safety profile.

Clinical trials are currently underway to further evaluate the safety and efficacy of [3-(1H-imidazol-5-yl)phenyl]amine hydrochloride in human subjects. Early-phase clinical trials have focused on assessing the pharmacokinetics and pharmacodynamics of the compound, as well as identifying any potential side effects or adverse reactions. Preliminary results from these trials have been encouraging, with no major safety concerns reported.

Future Directions and Research Opportunities

The ongoing research on [3-(1H-imidazol-5-yl)phenyl]amine hydrochloride holds great promise for advancing our understanding of its biological activities and therapeutic potential. Future studies are likely to focus on optimizing its pharmacological properties through structural modifications and exploring new therapeutic applications.

In addition to its potential as a standalone therapeutic agent, there is growing interest in combining [3-(1H-imidazol-5-yl)phenyl]amine hydrochloride with other drugs or therapies to enhance treatment outcomes. For example, combination therapies involving this compound and existing antidepressants or neuroprotective agents may offer synergistic effects that could improve patient outcomes.

Conclusion

[3-(1H-imidazol-5-yl)phenyl]amine hydrochloride (CAS No. 1269052-70-1) is a promising compound with unique chemical properties and significant biological activities. Its potential therapeutic applications in neurological disorders and psychiatric conditions make it an important focus of ongoing research in medicinal chemistry. As more data from clinical trials become available, it is expected that this compound will continue to attract attention from both academic researchers and pharmaceutical companies alike.